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Compound of Interest

Compound Name: 4-(Trifluoromethoxy)aniline

Cat. No.: B150132

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 4-
(Trifluoromethoxy)aniline (CAS No: 461-82-5). Adherence to these procedures is critical for
ensuring laboratory safety, environmental protection, and regulatory compliance. This
document outlines the necessary steps for handling, storing, and disposing of this chemical,
minimizing risks to personnel and the environment.

Essential Safety and Hazard Information

4-(Trifluoromethoxy)aniline is a hazardous chemical that requires careful handling. It is
classified as toxic if swallowed and fatal in contact with skin.[1][2] It also causes skin irritation
and serious eye damage, and may cause damage to organs through prolonged or repeated
exposure.[1][3] Therefore, strict adherence to safety protocols is mandatory.

Quantitative Data Summary

The following table summarizes key quantitative data for 4-(Trifluoromethoxy)aniline,
compiled from various safety data sheets.
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Property Value Reference
Molecular Formula C7HeF3NO [2][4]
Molecular Weight 177.12 g/mol [2][4]

CAS Number 461-82-5 [4]
Appearance Yellow Liquid [3]

Boiling Point 73-75 °C at 10 mmHg [4]

Density 1.32 g/mL at 20 °C [4]

Flash Point 81 °C (177.8 °F) - closed cup [4]

Hazard Classifications

Acute Toxicity, Oral (Category
3)

[3]

Acute Toxicity, Dermal

(Category 2)

[3]

Skin Irritation (Category 2)

[3]

Serious Eye Damage

(Category 1)

[3]

Specific Target Organ Toxicity

(Repeated Exposure)
(Category 2)

[3]

Experimental Protocols: Disposal Procedures

The recommended procedure for the ultimate disposal of 4-(Trifluoromethoxy)aniline is

through a licensed chemical waste management company, typically involving high-temperature
incineration.[5] Under no circumstances should this chemical be disposed of down the drain or
mixed with general waste.[5]

Step-by-Step Disposal Workflow:

o Waste Collection:
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o Collect waste 4-(Trifluoromethoxy)aniline in its original container or a compatible,
properly labeled, and tightly sealed container.[5]

o Do not mix with other waste streams to avoid incompatible chemical reactions.[5]

» Storage Pending Disposal:

o Store the sealed waste container in a designated, cool, dry, and well-ventilated area for
hazardous waste.[1][5]

o The storage area should be secure and away from incompatible materials such as strong
oxidizing agents, strong acids, and strong bases.[1][5]

e Spill Management:
o In the event of a spill, immediately evacuate the area.

o Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant
gloves, protective clothing, and eye/face protection.[6]

o Absorb the spill with an inert, non-combustible material such as sand or vermiculite.[5][7]

o Collect the absorbed material using non-sparking tools into a suitable, closed container for
disposal.[5][6]

o Ensure adequate ventilation during cleanup.[6]
» Disposal of Contaminated Materials:

o Any materials contaminated with 4-(Trifluoromethoxy)aniline, such as PPE, absorbent
materials, and empty containers, must be treated as hazardous waste and disposed of in
the same manner as the chemical itself.[5] Uncleaned containers should be handled as if
they still contain the product.[5]

o Professional Disposal:

o Arrange for the collection and disposal of the hazardous waste by a licensed and
approved waste disposal company.[1]
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o The primary recommended method of disposal is incineration in a chemical incinerator
equipped with an afterburner and scrubber to neutralize harmful combustion by-products.

[5]

Logical Workflow for Proper Disposal

The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of 4-(Trifluoromethoxy)aniline.
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Proper Disposal Workflow for 4-(Trifluoromethoxy)aniline
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Caption: Disposal workflow for 4-(Trifluoromethoxy)aniline.
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This comprehensive guide, based on current safety data, provides the necessary framework for
the responsible handling and disposal of 4-(Trifluoromethoxy)aniline. By adhering to these
procedures, laboratories can maintain a safe working environment and ensure regulatory
compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. 4-(Trifluoromethoxy)aniline | C7TH6F3NO | CID 600848 - PubChem
[pubchem.ncbi.nim.nih.gov]

o 3. fishersci.se [fishersci.se]

e 4. 4-(Trifluoromethoxy)aniline 98 461-82-5 [sigmaaldrich.com]
* 5. benchchem.com [benchchem.com]

e 6. echemi.com [echemi.com]

e 7. keyorganics.net [keyorganics.net]

« To cite this document: BenchChem. [Proper Disposal of 4-(Trifluoromethoxy)aniline: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150132#4-trifluoromethoxy-aniline-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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